molecular formula C8H7N5S2 B8324841 2,4-Bis(methylthio)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile

2,4-Bis(methylthio)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile

Cat. No.: B8324841
M. Wt: 237.3 g/mol
InChI Key: BYUUPGNORRDSQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Bis(methylthio)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile is a useful research compound. Its molecular formula is C8H7N5S2 and its molecular weight is 237.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7N5S2

Molecular Weight

237.3 g/mol

IUPAC Name

2,4-bis(methylsulfanyl)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile

InChI

InChI=1S/C8H7N5S2/c1-14-7-6-10-4-5(3-9)13(6)12-8(11-7)15-2/h4H,1-2H3

InChI Key

BYUUPGNORRDSQD-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC(=NN2C1=NC=C2C#N)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

(I2A): A mixture of 7-bromo-2,4-bis(methylthio)imidazo[2,1-f][1,2,4]triazine (6 g, 20.61 mmol), zinc cyanide (1.694 g, 14.42 mmol) and zinc powder (0.270 g, 4.12 mmol) in DMA (150 mL) in a 350 mL round bottom pressure flask was degassed by evacuating with vacuum and back filling with nitrogen three times. bis(tri-t-butylphosphine)palladium (0) (1.053 g, 2.061 mmol) was added and the above process was repeated three times. The reaction mixture was heated at 100° C. for 4 hours. LCMS showed completion of reaction with small amount of de-bromination byproduct and mostly product. The reaction mixture was filtered through a plug of Celite and the filtrate was concentrated in vacuo. The crude product was purified by flash chromatography on silica gel using an automated ISCO system (330 g column, eluting with 0-10% ethyl acetate/dichloromethane). 2,4-bis(methylthio)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile (3.35 g) was obtained as a light yellow solid.
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Name
zinc cyanide
Quantity
1.694 g
Type
catalyst
Reaction Step One
Name
Quantity
0.27 g
Type
catalyst
Reaction Step One
Quantity
1.053 g
Type
catalyst
Reaction Step Two

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